Cas no 96252-32-3 (Deacetyl-O-demethyl Diltiazem Hydrochloride)
96252-32-3 structure
Product Name:Deacetyl-O-demethyl Diltiazem Hydrochloride
CAS No:96252-32-3
MF:C19H23ClN2O3S
MW:394.915522813797
CID:827260
PubChem ID:71315208
Update Time:2025-04-19
Deacetyl-O-demethyl Diltiazem Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Deacetyl-O-demethyl Diltiazem Hydrochloride
- (3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one,hydrochloride
- (3S)-5-[2-(Dimethylamino)ethyl]-3-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one--hydrogen chloride (1/1)
- (3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one;hydrochloride
- CID 71315208
- 96252-32-3
- DTXSID40747422
-
- Inchi: 1S/C19H22N2O3S.ClH/c1-20(2)11-12-21-15-5-3-4-6-16(15)25-18(17(23)19(21)24)13-7-9-14(22)10-8-13;/h3-10,17-18,22-23H,11-12H2,1-2H3;1H/t17-,18?;/m1./s1
- InChI Key: NPMHEOKYIXUNBP-XRVQSCEISA-N
- SMILES: Cl.S1C2C=CC=CC=2N(C([C@@H](C1C1C=CC(=CC=1)O)O)=O)CCN(C)C
Computed Properties
- Exact Mass: 394.1117915g/mol
- Monoisotopic Mass: 394.1117915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 454
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3Ų
Deacetyl-O-demethyl Diltiazem Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D271845-25mg |
Deacetyl-O-demethyl diltiazem hydrochloride |
96252-32-3 | 25mg |
$ 475.00 | 2022-06-05 | ||
| TRC | D271845-50mg |
Deacetyl-O-demethyl diltiazem hydrochloride |
96252-32-3 | 50mg |
$ 790.00 | 2022-06-05 | ||
| TRC | D271845-100mg |
Deacetyl-O-demethyl diltiazem hydrochloride |
96252-32-3 | 100mg |
$ 1265.00 | 2022-06-05 | ||
| A2B Chem LLC | AX44481-100mg |
Deacetyl-O-demethyl diltiazem hydrochloride |
96252-32-3 | 98% | 100mg |
$684.00 | 2024-07-18 | |
| A2B Chem LLC | AX44481-500mg |
Deacetyl-O-demethyl diltiazem hydrochloride |
96252-32-3 | 98% | 500mg |
$2040.00 | 2024-07-18 |
Deacetyl-O-demethyl Diltiazem Hydrochloride Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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